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Compound of Interest

2-Fluoro-6-(trifluoromethyl)benzyl
Compound Name:
alcohol

Cat. No.: B141341

An In-depth Technical Guide to 2-Fluoro-6-(trifluoromethyl)benzyl alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 2-Fluoro-6-(trifluoromethyl)benzyl alcohol. The information is intended to
support laboratory research, chemical synthesis, and drug development activities.

Chemical and Physical Properties

2-Fluoro-6-(trifluoromethyl)benzyl alcohol is a fluorinated organic compound recognized for
its utility as a synthetic intermediate.[1][2] Its unique structure, featuring both a fluorine atom
and a trifluoromethyl group, makes it a valuable building block in the synthesis of complex
molecules, particularly within the pharmaceutical and agrochemical industries.[2]

General Properties
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Property Value Source
[2-Fluoro-6-
IUPAC Name (trifluoromethyl)phenyllmethan [3]
ol
CAS Number 152211-15-9 [3][4]
Molecular Formula CsHsF4O [31[4]
Molecular Weight 194.13 g/mol [4]
Appearance Colorless or yellowish liquid [1]
Purity 97% [4]

Physicochemical Data

The following table summarizes key physicochemical data for 2-Fluoro-6-

(trifluoromethyl)benzyl alcohol.

Property Value Source
Melting Point -8 °C [1]
Boiling Point 170 °C [1]
Density 1.443 g/cm3 [1]
Refractive Index (n20/D) 1.4560 [4]

Solubility

Soluble in ethanol, ether, and
chloroform; slightly soluble in

water.

[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Fluoro-6-

(trifluoromethyl)benzyl alcohol.
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e IHNMR, 8C NMR, IR, and Mass Spectrometry data are available for this compound.[5]
While specific spectra are not provided in this guide, they can be accessed through chemical
databases using the compound's CAS number.

Synthesis and Reactivity

2-Fluoro-6-(trifluoromethyl)benzyl alcohol serves as a key intermediate in organic synthesis.
[1] The presence of the trifluoromethyl group is a strategic feature in medicinal chemistry,
known to enhance metabolic stability, modulate lipophilicity, and improve the bioavailability of
drug candidates.[2][6]

General Synthesis Pathway

A general, two-step synthetic route can be described for the preparation of 2-Fluoro-6-
(trifluoromethyl)benzyl alcohol.[1] This involves the introduction of the trifluoromethyl group
followed by hydrolysis to yield the final alcohol.

General Synthesis Workflow

2-Fluoro-6-(trifluoromethyl)anisole Intermediate P&»

Hydrolysis
(+ Alkaline agent, e.g., NaOH or KOH)

Sep1 Trifluoromethylation Reaction
2 Fluoro--chlorobenzyl alcohol (+ Trifluoromethyl aluminum iodide in inert solvent)

Click to download full resolution via product page

A general synthesis pathway for the target compound.

Experimental Protocol: A Representative Synthesis

While a specific detailed protocol for 2-Fluoro-6-(trifluoromethyl)benzyl alcohol is not
available, a representative method for a structurally similar compound, 2-
(Trifluoromethyl)benzyl alcohol, involves the reduction of the corresponding aldehyde.[7]

Reaction: Reduction of o-trifluoromethylbenzaldehyde to 2-(trifluoromethyl)benzyl alcohol.[7]
Materials:
o o-Trifluoromethylbenzaldehyde (87.1 g, 0.5 mol)[7]

e Sodium borohydride (9.5 g, 0.25 mol)[7]
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Water (348.0 g)[7]

Methyl tert-butyl ether[7]

Saturated brine solution[7]

1000 mL three-necked round-bottomed flask with mechanical stirrer and thermometer[7]
Procedure:

o Add water to the flask and cool to 0°C.[7]

e Subsequently, add sodium borohydride and stir for 20 minutes.[7]

e Maintaining the temperature at 5°C, slowly add o-trifluoromethylbenzaldehyde dropwise.[7]
 After the addition is complete, maintain the reaction temperature at 10°C for 1 hour.[7]

» Upon reaction completion, perform an extraction using methyl tert-butyl ether.[7]

o Combine the organic phases, wash with saturated brine, and concentrate under reduced
pressure to obtain the final product.[7]

Expected Outcome: This procedure yields 2-trifluoromethylbenzyl alcohol as a colorless,
transparent liquid with a purity of >99% and a yield of 90%.[7]

Applications in Research and Development

The unique electronic properties conferred by the fluorine and trifluoromethyl substituents
make this alcohol a valuable precursor in several key industrial and research areas.[2]
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Key Application Areas

2-Fluoro-6-(trifluoromethyl)benzyl alcohol

Precursor for  [Precursor for Intermediate for

Primary Sgectors

Pharmaceuticals Agrochemicals Material Science
(Active Pharmaceutical Ingredients - APIs) (Herbicides, Pesticides) (Specialty Dyes, Advanced Materials)
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Primary applications of the target compound.

e Pharmaceutical Research: It is extensively used in the synthesis of novel active
pharmaceutical ingredients (APIs).[2] The trifluoromethyl group is known to enhance drug
properties such as metabolic stability and bioavailability.[2]

o Agrochemical Research: It serves as a key precursor in the development of modern
herbicides and pesticides.[2] The fluorine atoms can contribute to the biological activity and
environmental persistence of these chemicals.[2]

o Material Science: Its reactivity allows for its use in the development of specialty dyes and
other advanced materials.[2]

Safety and Handling

Proper safety precautions must be observed when handling 2-Fluoro-6-
(trifluoromethyl)benzyl alcohol. It is considered a hazardous substance.

Hazard Identification
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Hazard Class GHS Pictogram Signal Word Hazard Statements
o GHSO07 (Exclamation ) H302: Harmful if
Acute Toxicity (Oral) Warning
Mark) swallowed.[4]
Skin GHSO07 (Exclamation ] H315: Causes skin
_ o Warning o
Corrosion/Irritation Mark) irritation.[4]
Serious Eye GHSO07 (Exclamation ] H319: Causes serious
o Warning L
Damage/Irritation Mark) eye irritation.[4]
Specific Target Organ GHSO07 (Exclamation Warni H335: May cause
arnin
Toxicity Mark) J respiratory irritation.[4]

Precautionary Measures and First Aid

The following table outlines the recommended precautionary statements and first aid

measures.

Precautionary Code Measure First Aid Response

If Inhaled (P304 + P340):

Avoid breathin
g Remove person to fresh air

P261 dust/fume/gas/mist/vapors/spr
and keep comfortable for
ay.[4] :
breathing.[4]
Wear protective If on Skin (P302 + P352):
P280 gloves/protective clothing/eye Wash with plenty of soap and

protection/face protection.[8][9] water.[4]

Ifin Eyes (P305 + P351 +
P338): Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

If Swallowed (P301 + P312):
Call a POISON CENTER or

doctor if you feel unwell.[4]
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Storage and Disposal

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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